6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 6-fluoro-3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C18H16FN3O3S/c19-12-1-2-15-14(9-12)17(24)22(18(25)20-15)13-3-6-21(7-4-13)16(23)11-5-8-26-10-11/h1-2,5,8-10,13H,3-4,6-7H2,(H,20,25)
• InChI Key: CGRNDIVSGYUQLL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(C=CC(=C3)F)NC2=O)C(=O)C4=CSC=C4
• Molecular Formula: C18H16FN3O3S
• Molecular Weight: 373.4 g/mol

Description

6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Molecular Interactions and Conformation Analysis

• Molecular Interactions : Studies on spiroacenaphthylene structures related to 6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione indicate the presence of weak intramolecular C-H···O interactions and the crystal packing stabilization through intermolecular C-H···O and C-H···X interactions. This research helps understand molecular interactions and conformations which could be relevant for the structural analysis of similar compounds (Suresh, Vishnupriya, Sivakumar, Kumar, & Athimoolam, 2012).

Potential Therapeutic Applications

• Neuroleptic Activity : A study on compounds similar to 6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione, specifically 1-(4-fluorophenyl)-4-(1-piperidinyl)-1-butanones, found potent neuroleptic activities, which indicates a potential in psychiatric treatment research (Sato, Arimoto, Ueno, Kojima, Yamasaki, Sakurai, & Kasahara, 1978).

Antimicrobial Research

• Antimicrobial Evaluation : Novel fluorine-containing compounds with structures related to 6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione have been synthesized and evaluated for their potential as antimicrobial agents. This kind of research contributes to developing new treatments against bacterial infections (Desai, Vaghani, & Shihora, 2013).

Photochemical Synthesis and Analysis

• Photochemical Synthesis : Research into light-induced reactions related to 6-fluoro-3-(1-(thiophene-3-carbonyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione has advanced understanding in the field of green chemistry and efficient synthesis methods, contributing to sustainable chemical production (He, Xu, Zhang, Zhang, Guo, Li, & Liang, 2021).